![molecular formula C15H12ClNO4 B5109816 3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid](/img/structure/B5109816.png)
3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid, also known as Celecoxib, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used for the treatment of pain, inflammation, and fever. It was first introduced in 1999 and is now widely used in clinical practice.
Mechanism of Action
3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid selectively inhibits the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins, a group of inflammatory mediators. By inhibiting COX-2, 3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid reduces inflammation, pain, and fever.
Biochemical and Physiological Effects
3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is important in cancer growth. It has also been shown to have neuroprotective effects, which may be useful in the treatment of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid in lab experiments include its high potency and selectivity for COX-2, as well as its well-established safety profile. However, its limitations include its relatively high cost and the potential for off-target effects.
Future Directions
There are several potential future directions for research on 3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid. These include its potential use in combination with other drugs for the treatment of cancer and its potential use as a neuroprotective agent in the treatment of Alzheimer's disease. Additionally, further research is needed to better understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid involves the reaction of 2,5-dimethylphenylsulfonyl chloride with 4-hydroxybenzoic acid to form an ester intermediate. This intermediate is then reacted with 2-amino-5-chlorobenzophenone to form 3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid.
Scientific Research Applications
3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and cardiovascular disease. It has been shown to have anti-tumor, anti-inflammatory, and neuroprotective effects.
properties
IUPAC Name |
3-[2-(2-chloroanilino)-2-oxoethoxy]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClNO4/c16-12-6-1-2-7-13(12)17-14(18)9-21-11-5-3-4-10(8-11)15(19)20/h1-8H,9H2,(H,17,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDFUZXZNKVOSIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)COC2=CC=CC(=C2)C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[2-(2-Chloroanilino)-2-oxoethoxy]benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.